Cas no 2137589-87-6 (Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate)
Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate
- 3-Pyrrolidinecarboxylic acid, 3-(3-bromo-4-fluorophenyl)-, methyl ester
- Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate
-
- Inchi: 1S/C12H13BrFNO2/c1-17-11(16)12(4-5-15-7-12)8-2-3-10(14)9(13)6-8/h2-3,6,15H,4-5,7H2,1H3
- InChI Key: OZNNWTREXNVBRN-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C1(C(=O)OC)CNCC1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 302
- XLogP3: 2.1
- Topological Polar Surface Area: 38.3
Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-376454-0.05g |
methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate |
2137589-87-6 | 0.05g |
$1247.0 | 2023-06-03 | ||
| Enamine | EN300-376454-0.1g |
methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate |
2137589-87-6 | 0.1g |
$1307.0 | 2023-06-03 | ||
| Enamine | EN300-376454-0.25g |
methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate |
2137589-87-6 | 0.25g |
$1366.0 | 2023-06-03 | ||
| Enamine | EN300-376454-0.5g |
methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate |
2137589-87-6 | 0.5g |
$1426.0 | 2023-06-03 | ||
| Enamine | EN300-376454-1.0g |
methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate |
2137589-87-6 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-376454-2.5g |
methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate |
2137589-87-6 | 2.5g |
$2912.0 | 2023-06-03 | ||
| Enamine | EN300-376454-5.0g |
methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate |
2137589-87-6 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-376454-10.0g |
methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate |
2137589-87-6 | 10g |
$6390.0 | 2023-06-03 |
Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate
Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate (CAS No. 2137589-87-6): A Comprehensive Overview
Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate, identified by its CAS number 2137589-87-6, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the pyrrolidine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 3-bromo-4-fluorophenyl substituent, contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemists.
The synthesis of Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate involves a series of well-defined chemical transformations that highlight the precision and expertise required in organic synthesis. The process typically begins with the preparation of the pyrrolidine core, followed by functionalization at the 3-position with the 3-bromo-4-fluorophenyl group. This strategic placement of halogen atoms enhances the reactivity of the molecule, making it amenable to further derivatization and modification.
In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidine derivatives. Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate has been investigated for its potential role in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The fluorine atom in the phenyl ring not only influences the electronic properties of the molecule but also contributes to its metabolic stability, which is a crucial factor in drug design.
One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The 3-bromo-4-fluorophenyl moiety has been shown to modulate the activity of enzymes and receptors involved in critical signaling pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases, which are often overactive in cancer cells. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been explored, indicating potential applications in treating neurological disorders.
The bromine atom at the 3-position of the phenyl ring adds another layer of complexity to the molecule's behavior. Bromine is known for its ability to participate in various chemical reactions, including cross-coupling reactions that are widely used in drug synthesis. This property makes Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate a versatile intermediate that can be further functionalized to produce novel analogs with enhanced pharmacological properties.
Recent advancements in computational chemistry have also contributed to a deeper understanding of how Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate interacts with biological systems. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, suggesting its potential as a lead compound for drug development. These studies not only provide insights into the molecular mechanisms underlying its biological activity but also help in designing more potent and selective derivatives.
The pharmaceutical industry has recognized the importance of structurally diverse compounds like Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate in driving innovation in drug discovery. Its unique combination of structural features and biological activities makes it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is likely to play a significant role in developing next-generation pharmaceuticals.
In conclusion, Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate (CAS No. 2137589-87-6) is a multifaceted compound with promising applications in pharmaceutical research. Its synthesis, structural features, and pharmacological potential make it a valuable asset for medicinal chemists and drug developers. As our understanding of its biological activities continues to evolve, this compound is poised to contribute significantly to advancements in therapeutic interventions across various medical fields.
2137589-87-6 (Methyl 3-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)